2-Acetamido-4,5-dimethylthiophene-3-carboxamide

• IUPAC Name: 2-acetamido-4,5-dimethylthiophene-3-carboxamide
• InChI: InChI=1S/C9H12N2O2S/c1-4-5(2)14-9(11-6(3)12)7(4)8(10)13/h1-3H3,(H2,10,13)(H,11,12)
• InChI Key: BQCQFJPPMAWWDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)N)NC(=O)C)C
• Molecular Formula: C9H12N2O2S
• Molecular Weight: 212.27 g/mol

Description

2-Acetamido-4,5-dimethylthiophene-3-carboxamide is a substituted thiophene derivative featuring an acetamido group at position 2, methyl groups at positions 4 and 5, and a carboxamide group at position 2. This compound serves as a precursor or intermediate in the synthesis of biologically active heterocycles, particularly thienopyrimidine derivatives with antimicrobial and antioxidant properties . Its structural framework allows for diverse functionalization, enabling tailored pharmacological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Acetamido-4,5-dimethylthiophene-3-carboxamide typically involves the acylation of 4,5-dimethylthiophene-3-carboxamide with acetic anhydride in the presence of a base such as pyridine. The reaction is carried out under reflux conditions to ensure complete conversion of the starting material .

Industrial Production Methods

Industrial production methods for thiophene derivatives often involve multi-step synthesis processes that include the formation of the thiophene ring followed by functional group modifications. The Paal–Knorr synthesis is a common method used for the formation of thiophene rings, which involves the condensation of 1,4-dicarbonyl compounds with sulfurizing agents such as phosphorus pentasulfide .

Chemical Reactions Analysis

Types of Reactions

2-Acetamido-4,5-dimethylthiophene-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the compound to its corresponding thiol or thioether using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the acetamido group, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Nucleophiles such as amines, alcohols, and thiols.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Thiols, thioethers.

Substitution: Various substituted thiophene derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex thiophene derivatives.

Biology: Investigated for its antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential as a drug candidate for various diseases.

Industry: Utilized in the development of organic semiconductors and corrosion inhibitors

Mechanism of Action

The mechanism of action of 2-Acetamido-4,5-dimethylthiophene-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound can inhibit certain enzymes or receptors, leading to its biological effects. For example, it may act as an inhibitor of microbial enzymes, thereby exhibiting antimicrobial activity .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Substituent Effects on Antioxidant Activity

Comparative studies highlight the critical role of substituents at the 3rd position of the thiophene ring. For instance:

• 2-(2-Cyanoacetamido)-4,5-dimethylthiophene-3-carboxamide (Compound 92a) demonstrated superior antioxidant activity (56.9% nitric oxide scavenging) compared to its tetrahydrobenzo[b]thiophene analog (Compound 92b, 55.5%). This difference is attributed to the polar carboxamide and nitrile groups enhancing electron-withdrawing effects, stabilizing free radical intermediates .

Table 1: Antioxidant Activity of Selected Thiophene Derivatives

Compound	Structure Modifications	DPPH Scavenging (%)	Nitric Oxide Scavenging (%)	Reference
Compound 92a (Cyanoacetamido derivative)	3-Carboxamide, 2-cyanoacetamido	62.3	56.9
Target Compound (Acetamido derivative)	3-Carboxamide, 2-acetamido	Not reported	Not reported	—
Compound 92b (Tetrahydrobenzo analog)	Fused cyclohexene ring, 3-carboxamide	58.1	55.5

Impact of Ring Saturation on Bioactivity

• This structural feature correlates with slightly lower antioxidant activity compared to planar dimethylthiophene analogs .
• In contrast, 2-Acetamido-4,5-dimethylthiophene-3-carboxamide retains aromaticity, favoring interactions with enzymes or receptors via hydrophobic and stacking effects.

Carboxamide vs. Ester/Carboxylic Acid Derivatives

• Ethyl 2-(2-cyanoacetamido)-4,5-dimethylthiophene-3-carboxylate (ester derivative) showed moderate anti-inflammatory activity (e.g., 72% inhibition in carrageenan-induced edema models), attributed to the ester group enhancing membrane permeability .
• 2-Acetamido-4,5-dimethylthiophene-3-carboxylic acid (carboxylic acid derivative) may exhibit higher solubility in aqueous media but reduced bioavailability due to ionization at physiological pH .